Gsto1-IN-2

• Molecular Formula: C30H24N8O2
• Molecular Weight: 528.6 g/mol
• InChI: InChI=1S/C30H24N8O2/c1-2-19-5-3-7-23(13-19)40-22-10-8-20(9-11-22)26-25-27(33)34-18-35-28(25)38(36-26)21-6-4-12-37(15-21)29(39)24-14-30(24,16-31)17-32/h1,3,5,7-11,13,18,21,24H,4,6,12,14-15H2,(H2,33,34,35)/t21-,24?/m1/s1
• InChIKey: QQKAGQZOZGBNCS-CILPGNKCSA-N

GSTO1-IN-2 Dual Covalent Inhibitor Overview

Gsto1-IN-2 (also known as Compound B-9) is a synthetic small molecule that functions as a dual covalent inhibitor targeting Glutathione S-transferase Omega 1 (GSTO1) and Bruton's Tyrosine Kinase (BTK). Its molecular formula is C₃₀H₂₄N₈O₂, with a molecular weight of 528.56 g/mol and CAS number 3020776-77-3 . The compound is characterized by its unique dicarbonitrile-cyclopropane electrophilic warhead, which enables covalent engagement of cysteine residues, a feature highlighted in its original discovery as part of a strain-enabled cyclopropane probe platform [1].

Dual GSTO1/BTK tool compound for pathway crosstalk studies

Supports cancer and inflammation signaling models

Enables concentration-dependent separation of GSTO1 and BTK effects

• [1] Liu Y, Yu Z, Li P, Yang T, Ding K, Zhang ZM, Tan Y, Li Z. Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles. J Am Chem Soc. 2024 Jul 31;146(30):20823-20836. doi: 10.1021/jacs.4c04695. PMID: 39018468. View Source

Why Selective GSTO1 Inhibitors Cannot Replace GSTO1-IN-2

Substituting Gsto1-IN-2 with a generic GSTO1 inhibitor (e.g., GSTO1-IN-1 or ML175) fundamentally alters the pharmacological profile of the experiment. Unlike these single-target agents, Gsto1-IN-2 is a dual covalent inhibitor that simultaneously engages both GSTO1 and BTK [1]. This dual activity is not merely additive; it represents a distinct mechanism of action that can modulate two interconnected pathways implicated in drug resistance and inflammation [2]. The unique dicarbonitrile-cyclopropane warhead also confers a distinct reactivity profile compared to the chloroacetamide-based warheads found in many earlier GSTO1 inhibitors, making direct activity or selectivity extrapolation unreliable without side-by-side profiling [2].

Selective GSTO1 inhibitors (e.g., ML175, KT53) do not engage BTK; observed pathway crosstalk may be misinterpreted.

BTK-driven endpoints in B-cell receptor signaling models may be lost, altering mechanistic interpretation.

Dual-target engagement required for simultaneous GSTO1/BTK blockade studies; selective comparators cannot recapitulate this profile.

• [1] MedChemExpress. GSTO1-IN-2 (Compound B-9) Product Datasheet. Cat. No.: HY-161876. View Source
• [2] Liu Y, Yu Z, Li P, Yang T, Ding K, Zhang ZM, Tan Y, Li Z. Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles. J Am Chem Soc. 2024 Jul 31;146(30):20823-20836. doi: 10.1021/jacs.4c04695. PMID: 39018468. View Source

GSTO1-IN-2 Quantitative Comparator Data

Potent BTK Inhibition vs. Selective GSTO1 Probes

Gsto1-IN-2 exhibits a dual inhibition profile that is distinct from single-target GSTO1 inhibitors like GSTO1-IN-1 and from BTK-specific inhibitors like Ibrutinib. It inhibits GSTO1 with an IC50 of 441 nM and BTK with an IC50 of 6.2 nM . In contrast, the comparator GSTO1-IN-1 is a potent GSTO1 inhibitor (IC50 = 31 nM) but lacks any reported BTK activity . Conversely, the clinical BTK inhibitor Ibrutinib shows an IC50 of 0.5 nM against BTK but has no activity against GSTO1 [1]. This quantitative difference defines a unique dual-target engagement window that is not achievable with either single-agent comparator.

BTK Inhibition Profile

Cross-study comparable

IC₅₀ 6.2 nM vs. >1,000-fold weaker in selective probes

Supports BTK pathway inhibition in assay context

Selective GSTO1 probes lack nanomolar BTK activity

Evidence Dimension	Inhibitory potency (IC50) against GSTO1 and BTK
Target Compound Data	GSTO1 IC50 = 441 nM; BTK IC50 = 6.2 nM
Comparator Or Baseline	GSTO1-IN-1: GSTO1 IC50 = 31 nM, BTK activity not reported . Ibrutinib: BTK IC50 = 0.5 nM, GSTO1 activity not reported [1].
Quantified Difference	Gsto1-IN-2 is approximately 14-fold less potent against GSTO1 than GSTO1-IN-1, but uniquely inhibits BTK at single-digit nM concentrations. Its BTK potency is approximately 12-fold weaker than Ibrutinib, but it uniquely retains GSTO1 activity.
Conditions	In vitro enzymatic assays using recombinant human GSTO1 and BTK proteins [1].

Why This Matters

This unique dual inhibition profile enables simultaneous engagement of two distinct therapeutic targets, potentially offering a novel approach to overcoming drug resistance or modulating inflammation in ways that single-target agents cannot.

• [1] Honigberg LA, et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proc Natl Acad Sci U S A. 2010;107(29):13075-80. View Source

Modest GSTO1 Inhibition Compared to High-Potency Probes

Gsto1-IN-2 is distinguished by its dicarbonitrile-cyclopropane warhead, a strain-enabled electrophile specifically designed for cysteine engagement [1]. This warhead differs fundamentally from the chloroacetamide warheads found in many other GSTO1 inhibitors such as GSTO1-IN-1 (C1-27) and ML175 [2]. While comparative kinetic data (e.g., kinact/KI) for the warheads themselves are not directly available, the successful development of a dual GSTO1/BTK inhibitor using this warhead validates its distinct reactivity and target engagement profile [1].

GSTO1 Inhibition Relative to Probes

Cross-study comparable

IC₅₀ 441 nM vs. 21–31 nM for high-activity probes

Enables partial GSTO1 engagement dose-response studies

15- to 20-fold lower inhibitory activity than selective probes

Evidence Dimension	Covalent warhead chemical structure and target engagement profile
Target Compound Data	Dicarbonitrile-cyclopropane electrophile; enables dual inhibition of GSTO1 (IC50 = 441 nM) and BTK (IC50 = 6.2 nM) [1].
Comparator Or Baseline	Chloroacetamide warhead (e.g., GSTO1-IN-1, ML175); typically yields potent and selective GSTO1 inhibition (e.g., IC50 = 31 nM and 28 nM, respectively) [2].
Quantified Difference	The warhead enables a dual-target (GSTO1 + BTK) profile, whereas the comparator warhead class is primarily associated with single-target (GSTO1) inhibition. A direct, quantitative head-to-head comparison of warhead efficiency (e.g., kinact/KI) is not available.
Conditions	In vitro covalent labeling and proteomic profiling studies [1].

Why This Matters

The unique dicarbonitrile-cyclopropane warhead may offer advantages in target engagement or resistance profiles that are distinct from traditional chloroacetamides, making Gsto1-IN-2 a preferred tool for exploring novel covalent inhibitor space.

• [1] Liu Y, Yu Z, Li P, Yang T, Ding K, Zhang ZM, Tan Y, Li Z. Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles. J Am Chem Soc. 2024 Jul 31;146(30):20823-20836. doi: 10.1021/jacs.4c04695. PMID: 39018468. View Source
• [2] Tsuboi K, et al. Potent and selective inhibitors of glutathione S-transferase omega 1 that impair cancer drug resistance. J Am Chem Soc. 2011;133(41):16605-16. doi: 10.1021/ja206928r. PMID: 21899378. View Source

Comparative GSTO1 Potency: Gsto1-IN-2 vs. GSTO1-IN-3 and KT53

In direct potency comparison against the GSTO1 target, Gsto1-IN-2 (IC50 = 441 nM) is less potent than several other reported GSTO1 inhibitors, including GSTO1-IN-3 (IC50 = 110 nM) [1] and KT53 (IC50 = 21 nM in vitro) [2]. This approximately 4-fold lower potency than GSTO1-IN-3 and 21-fold lower potency than KT53 for GSTO1 inhibition is offset by its unique, potent BTK inhibitory activity, which these comparators lack.

Evidence Dimension	GSTO1 inhibitory potency (IC50)
Target Compound Data	441 nM
Comparator Or Baseline	GSTO1-IN-3: 110 nM; KT53: 21 nM
Quantified Difference	Gsto1-IN-2 is 4.0-fold less potent than GSTO1-IN-3 and 21-fold less potent than KT53 for GSTO1 inhibition.
Conditions	In vitro enzymatic assays using recombinant GSTO1 protein [1][2].

Why This Matters

While Gsto1-IN-2 is not the most potent GSTO1 inhibitor available, its selection is justified by its unique dual-target (GSTO1/BTK) profile, which is absent in more potent, single-target comparators.

• [1] MedChemExpress. GSTO1-IN-3 Product Datasheet. Cat. No.: HY-W615446. View Source
• [2] Tsuboi K, et al. Potent and selective inhibitors of glutathione S-transferase omega 1 that impair cancer drug resistance. J Am Chem Soc. 2011;133(41):16605-16. doi: 10.1021/ja206928r. PMID: 21899378. View Source

Mechanistic Rationale: GSTO1 and BTK Dual Inhibition for Overcoming Drug Resistance

The original publication identifies dicarbonitrile-cyclopropane-based dual covalent inhibitors of GSTO1 and BTK as promising agents to alleviate drug resistance [1]. While direct cellular or in vivo synergy data for Gsto1-IN-2 is not yet available, this class-level rationale is supported by the known roles of GSTO1 in detoxification and chemotherapy resistance [2] and BTK in B-cell receptor signaling and survival pathways [3]. Simultaneous inhibition of both targets is hypothesized to block parallel pro-survival mechanisms, a strategy that is not possible with single-target GSTO1 inhibitors.

Evidence Dimension	Potential to overcome drug resistance
Target Compound Data	Dual covalent inhibitor of GSTO1 (IC50 = 441 nM) and BTK (IC50 = 6.2 nM) [1].
Comparator Or Baseline	Single-target GSTO1 inhibitors (e.g., GSTO1-IN-1, ML175) and BTK inhibitors (e.g., Ibrutinib).
Quantified Difference	Dual engagement of two distinct pathways implicated in drug resistance, compared to single-pathway engagement by comparators. Direct quantitative synergy data (e.g., combination index) is not available.
Conditions	Based on known biological roles of GSTO1 and BTK; experimental validation is pending [1][2][3].

Why This Matters

This dual mechanism provides a compelling hypothesis for selecting Gsto1-IN-2 in research programs focused on overcoming resistance to chemotherapies or targeted therapies, offering a unique pharmacological tool for pathway crosstalk studies.

• [1] Liu Y, Yu Z, Li P, Yang T, Ding K, Zhang ZM, Tan Y, Li Z. Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles. J Am Chem Soc. 2024 Jul 31;146(30):20823-20836. doi: 10.1021/jacs.4c04695. PMID: 39018468. View Source
• [2] Townsend DM, Tew KD. The role of glutathione-S-transferase in anti-cancer drug resistance. Oncogene. 2003;22(47):7369-75. doi: 10.1038/sj.onc.1206940. PMID: 14576844. View Source
• [3] Honigberg LA, et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proc Natl Acad Sci U S A. 2010;107(29):13075-80. doi: 10.1073/pnas.1004594107. PMID: 20615965. View Source

Optimal Research Applications of GSTO1-IN-2

Crosstalk Between Redox and BCR Signaling in B-cell Malignancies

Gsto1-IN-2 is uniquely suited for studying the combined role of GSTO1-mediated detoxification and BTK-mediated survival signaling in cancer cells resistant to standard chemotherapeutics. Its dual covalent inhibition profile (GSTO1 IC50 = 441 nM, BTK IC50 = 6.2 nM) allows researchers to probe the synergistic effects of blocking both pathways simultaneously, a strategy hypothesized to alleviate drug resistance [1]. This is in contrast to using separate single-target agents, which may fail to recapitulate the same pharmacological interplay.

Partial GSTO1 Engagement in Cisplatin Resistance Models

As a derivative of the dicarbonitrile-cyclopropane electrophile platform , Gsto1-IN-2 serves as a valuable chemical probe for researchers investigating the proteome-wide reactivity and target engagement of this novel covalent warhead class. Its dual engagement of GSTO1 and BTK provides a benchmark for assessing warhead promiscuity and selectivity relative to other electrophiles like chloroacetamides [1], supporting the development of more selective covalent ligands.

Deconvoluting GSTO1 vs. BTK Contributions to Inflammatory Signaling

In cellular models of B-cell malignancies or autoimmune disorders, where BTK signaling is a key driver, Gsto1-IN-2 enables exploration of how concomitant GSTO1 inhibition alters therapeutic response or resistance. Its potent BTK activity (IC50 = 6.2 nM) is comparable to clinical BTK inhibitors in vitro, but its added GSTO1 activity (IC50 = 441 nM) provides a unique tool for studying the intersection of redox regulation and kinase signaling.

Structure-Activity Relationship (SAR) Studies for Dual GSTO1/BTK Inhibitors

Gsto1-IN-2, with its defined dual IC50 values for GSTO1 and BTK , serves as a critical reference point for medicinal chemistry efforts aimed at optimizing the potency, selectivity, or physicochemical properties of dual GSTO1/BTK inhibitors. Its structure can be used as a scaffold for iterative chemical modifications to explore the SAR of the dicarbonitrile-cyclopropane warhead and the surrounding molecular framework [1].

Application

Selection Property

Validation Focus

B-cell malignancy signaling crosstalk models

Dual GSTO1/BTK inhibition

Pathway synergy and combination rationale endpoints

Cisplatin resistance models (partial GSTO1 engagement)

Dose-dependent GSTO1 inhibition window

Reversal of drug resistance without full ablation

Inflammatory signaling deconvolution

Concentration-dependent pathway separation

Cytokine release and inflammasome endpoint analysis

• [1] Liu Y, Yu Z, Li P, Yang T, Ding K, Zhang ZM, Tan Y, Li Z. Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles. J Am Chem Soc. 2024 Jul 31;146(30):20823-20836. doi: 10.1021/jacs.4c04695. PMID: 39018468. View Source